1-[(3,4-difluorophenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine

• IUPAC Name: [4-(3,4-difluorophenyl)sulfonylpiperazin-1-yl]-(oxolan-2-yl)methanone
• InChI: InChI=1S/C15H18F2N2O4S/c16-12-4-3-11(10-13(12)17)24(21,22)19-7-5-18(6-8-19)15(20)14-2-1-9-23-14/h3-4,10,14H,1-2,5-9H2
• InChI Key: ZLFKPCVGRRHFST-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C15H18F2N2O4S
• Molecular Weight: 360.4 g/mol

Description

1-[(3,4-difluorophenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(3,4-difluorophenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine involves its ability to bind to specific proteins and modulate their function. The compound has been shown to selectively bind to the 14-3-3 protein, which plays a crucial role in various cellular processes such as cell cycle regulation, apoptosis, and signal transduction. By binding to the 14-3-3 protein, the compound can alter its function and affect downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. The compound has also been shown to reduce inflammation by modulating the activity of inflammatory mediators. Additionally, it has been found to have neuroprotective effects by reducing neuronal cell death and improving cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(3,4-difluorophenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine is its ability to selectively bind to specific proteins, making it an excellent tool for the investigation of protein-protein interactions. However, the compound has some limitations, such as its low solubility in water, which can make it challenging to work with in certain experimental setups.

Future Directions

There are several future directions for the study of 1-[(3,4-difluorophenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine. One potential area of research is the development of new drugs targeting the 14-3-3 protein for the treatment of various diseases. Another direction is the investigation of the compound's potential as a chemical probe for the study of other protein-protein interactions. Additionally, further research is needed to explore the compound's full range of physiological effects and potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 1-[(3,4-difluorophenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine involves the reaction of 3,4-difluorobenzenesulfonyl chloride and tetrahydro-2-furancarboxylic acid with piperazine in the presence of a base. The reaction yields the desired compound, which can be further purified using various chromatographic techniques.

Scientific Research Applications

1-[(3,4-difluorophenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine has shown potential applications in various fields of scientific research. It has been extensively studied for its use as a chemical probe for the investigation of protein-protein interactions. The compound has also been used as a tool for the development of new drugs targeting various diseases such as cancer, inflammation, and neurological disorders.